Cas no 196197-04-3 (2-Mercapto-5-(tert-butoxycarbonyl)aminobenzimidazole)

• Product Name: 2-Mercapto-5-(tert-butoxycarbonyl)aminobenzimidazole
• CAS No: 196197-04-3
• MF: C₁₂H₁₅N₃O₂S
• MW: 265.331401109695
• CID: 2151515
• Update Time: 2023-08-05

2-Mercapto-5-(tert-butoxycarbonyl)aminobenzimidazole Chemical and Physical Properties

Names and Identifiers

• 2-mercapto-5-(tert-butoxycarbonyl)aminobenzimidazole
• URZPSQKWUWSAAT-UHFFFAOYSA-N
• 2-mercapto-5-(tert-butoxycarbonyl) aminobenzimidazole
• 2-Mercapto-5-(tert-butoxycarbonyl)aminobenzimidazole

• Inchi： 1S/C12H15N3O2S/c1-12(2,3)17-11(16)13-7-4-5-8-9(6-7)15-10(18)14-8/h4-6H,1-3H3,(H,13,16)(H2,14,15,18)
• InChI Key： URZPSQKWUWSAAT-UHFFFAOYSA-N
• SMILES： S=C1NC2C=CC(=CC=2N1)NC(=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 354
• Topological Polar Surface Area: 94.5